Cas no 1045709-00-9 (6-(diphenylmethyl)-2-oxa-6-azaspiro[3.3]heptane)

• Product Name: 6-(diphenylmethyl)-2-oxa-6-azaspiro[3.3]heptane
• CAS No: 1045709-00-9
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• MDL: MFCD13180732
• CID: 831831
• PubChem ID: 73013881
• Update Time: 2025-04-19

6-(diphenylmethyl)-2-oxa-6-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-6-azaspiro[3.3]heptane, 6-(diphenylMethyl)-
• 6-(DIPHENYLMETHYL)-2-OXA-6-AZASPIRO[3.3]HEPTANE
• 6-benzhydryl-2-oxa-6-azaspiro[3.3]heptane
• MFCD13180732
• 2-Oxa-6-azaspiro[3.3]heptane,6-(diphenylmethyl)-
• CS-0000819
• F94293
• DB-368915
• SB22354
• 1045709-00-9
• 6-(diphenylmethyl)-2-oxa-6-azaspiro[3.3]heptane

• MDL： MFCD13180732
• Inchi： 1S/C18H19NO/c1-3-7-15(8-4-1)17(16-9-5-2-6-10-16)19-11-18(12-19)13-20-14-18/h1-10,17H,11-14H2
• InChI Key： UELLYEOACSTMMS-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CN(C(C1C=CC=CC=1)C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 265.146664230g/mol
• Monoisotopic Mass: 265.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes